Cas no 1539303-03-1 (2-(4-Hydroxyphenyl)ethyl 4-hydroxy-3-methoxybenzoate)

• Product Name: 2-(4-Hydroxyphenyl)ethyl 4-hydroxy-3-methoxybenzoate
• CAS No: 1539303-03-1
• Molecular Formula: C₁₆H₁₆O₅
• Molecular Weight: 288.295245170593
• CID: 4668431
• PubChem ID: 86574876

2-(4-Hydroxyphenyl)ethyl 4-hydroxy-3-methoxybenzoate Properties

Names and Identifiers

• p-Hydroxyphenethyl vanillate
• 2-(4-hydroxyphenyl)ethyl 4-hydroxy-3-methoxybenzoate
• 2-(4-hydroxyphenyl)ethyl 4-hydroxy-3-methoxy-benzoate
• AKOS040762157
• 1539303-03-1
• 4-Hydroxyphenethyl 4-hydroxy-3-methoxybenzoate
• starbld0020783

• InChIKey： OFWLQIYIQOGIJW-UHFFFAOYSA-N
• Inchi： 1S/C16H16O5/c1-20-15-10-12(4-7-14(15)18)16(19)21-9-8-11-2-5-13(17)6-3-11/h2-7,10,17-18H,8-9H2,1H3
• SMILES： O(C(C1C=CC(=C(C=1)OC)O)=O)CCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 288.09977361g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 288.09977361g/mol
• Heavy Atom Count: 21
• Complexity: 325
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 76

Experimental Properties

• Color/Form: Oil

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-methoxybenzoic acids and derivatives